N-[5-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide

• IUPAC Name: N-[5-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C14H16N4O3S2/c1-3-11(19)16-13-17-18-14(23-13)22-8-12(20)15-9-6-4-5-7-10(9)21-2/h4-7H,3,8H2,1-2H3,(H,15,20)(H,16,17,19)
• InChI Key: NXWTUYBQPSCKPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C14H16N4O3S2
• Molecular Weight: 352.4 g/mol

Description

The compound appears to contain a 1,3,4-thiadiazole ring, which is a type of heterocyclic compound. These compounds are known for their wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Molecular Structure Analysis

The molecular structure of a compound is responsible for various pharmacological activities, and mostly heterocyclic moieties have diverse activities.

Scientific Research Applications

Anticancer and Photodynamic Therapy Applications

• Photodynamic Therapy (PDT): A study by Pişkin et al. (2020) explored the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base. These compounds, including thiadiazole derivatives, demonstrated significant potential for PDT applications, showcasing good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield. The results suggest their utility as Type II photosensitizers in cancer treatment through PDT, emphasizing the importance of thiadiazole derivatives in developing therapeutic agents (Pişkin, Canpolat, & Öztürk, 2020).

Antituberculosis Activity

• Antitubercular Agents: Karabanovich et al. (2016) reported the discovery of 5-substituted-2-[(3,5-dinitrobenzyl)sulfanyl]-1,3,4-oxadiazoles and 1,3,4-thiadiazoles as new classes of antituberculosis agents. These compounds showed outstanding in vitro activity against both replicating and nonreplicating Mycobacterium tuberculosis strains, highlighting their selective antimycobacterial effect. The study underlines the potential of thiadiazole derivatives in developing selective antitubercular therapies, offering a promising direction for new drug discovery efforts (Karabanovich et al., 2016).

Antidepressant and Anxiolytic Activity

• CNS Activity: Research by Clerici et al. (2001) on 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives revealed marked antidepressant and anxiolytic properties. The study evaluated the central nervous system (CNS) activity of these compounds, comparing them to reference drugs Imipramine and Diazepam. Some thiadiazole derivatives demonstrated significant efficacy, highlighting their potential as leads for developing new CNS therapeutic agents (Clerici et al., 2001).